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Compound of Interest

Compound Name: 1-Furfurylpyrrole

Cat. No.: B075762 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 1-Furfurylpyrrole (CAS No. 1438-94-4). The information is compiled to assist

laboratory personnel in minimizing risks and ensuring safe handling, storage, and disposal of

this compound.

Chemical and Physical Properties
1-Furfurylpyrrole is a combustible liquid that is harmful if swallowed, in contact with skin, or

inhaled.[1][2] It is characterized as a yellow to orange or brown clear liquid.[1][3] A summary of

its key physical and chemical properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₉H₉NO [1]

Molecular Weight 147.17 g/mol [1]

Appearance Yellow to orange liquid [1]

Boiling Point 76°C @ 1 torr [1]

Flash Point 92°C (199°F) [1][3]

Density 1.081 g/mL [1]

Refractive Index 1.531 [1]

Solubility No data available [1]

Toxicological Data
The toxicological properties of 1-Furfurylpyrrole have not been fully investigated.[4] However,

available data indicates that it is harmful through oral, dermal, and inhalation routes of

exposure. Skin contact may lead to inflammation, characterized by itching, scaling, reddening,

or blistering.[1] Eye contact can cause redness, pain, or severe eye damage.[1] Inhalation may

result in irritation of the lungs and respiratory system.[1]

A summary of the available acute toxicity data is provided in Table 2.

Test Species Route Value Source(s)

LD50 Mouse Oral 380 mg/kg [5][6][7]

Experimental Protocols:

Detailed experimental protocols for the cited toxicity studies are not readily available in the

public domain. General methodologies for acute toxicity testing, such as those outlined by the

OECD, typically involve the administration of the substance to animals (e.g., rats or mice) via

the intended route of exposure (oral, dermal, or inhalation) at various dose levels. The animals

are then observed for a specified period for signs of toxicity and mortality. The LD50 (Lethal
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Dose, 50%) or LC50 (Lethal Concentration, 50%) is then calculated as the dose or

concentration that is lethal to 50% of the test population.

Signaling Pathways:

Currently, there is no specific information available in the scientific literature detailing the

signaling pathways involved in the toxicity of 1-Furfurylpyrrole. A RIFM (Research Institute for

Fragrance Materials) safety assessment concluded that N-furfurylpyrrole is not genotoxic.[8]

The assessment also notes that, like furan derivatives, it may form reactive metabolites

capable of hepatotoxicity.[8] However, the specific molecular mechanisms and signaling

cascades have not been elucidated.

Hazard Identification and Classification
1-Furfurylpyrrole is classified as a hazardous substance. The GHS (Globally Harmonized

System of Classification and Labelling of Chemicals) classification is summarized in Table 3.

Hazard Class Category Hazard Statement(s)

Flammable liquids 4 H227: Combustible liquid

Acute toxicity, Oral 4 H302: Harmful if swallowed

Acute toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute toxicity, Inhalation 4 H332: Harmful if inhaled

Source:[1][2]

Hazard Pictogram:

Signal Word: Warning[2]

Handling and Storage Precautions
Safe handling and storage are crucial to minimize exposure and prevent accidents.

Handling:
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Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Avoid breathing fumes, vapors, or mist.[1]

Use only in a well-ventilated area or outdoors.[1][2]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

Do not eat, drink, or smoke when using this product.[1][2]

Storage:

Store in a tightly-closed container.[1]

Store in a cool, dry, and well-ventilated area.[1]

Keep away from sources of ignition.[1]

The substance is light-sensitive and should be protected from light.[1]

Store away from incompatible materials.[2]

Personal Protective Equipment (PPE) Selection
A logical workflow for selecting the appropriate PPE when handling 1-Furfurylpyrrole is

outlined below.
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Hazard Assessment

PPE Selection

Verification

Start: Handling
1-Furfurylpyrrole

Task Assessment:
- Scale of operation

- Potential for splash/aerosol

Eye Protection:
- Safety glasses with side shields (min)
- Chemical splash goggles (splash risk)Assess eye exposure

Skin Protection:
- Chemical resistant gloves (e.g., Nitrile)
- Lab coat or chemical resistant apron

Assess skin exposure

Respiratory Protection:
- Use in well-ventilated area/fume hood
- Respirator if ventilation is inadequate

Assess inhalation risk

Final Check:
- All PPE is in good condition

- User is trained on proper use
Proceed with work

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Furfurylpyrrole.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Emergency Workflow for Spills:
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Spill of 1-Furfurylpyrrole Occurs

Evacuate immediate area
Alert others

Assess the spill
- Size and location

- Immediate hazards (e.g., ignition sources)

Don appropriate PPE
(gloves, goggles, respirator if needed)

Contain the spill
Use inert absorbent material

(e.g., vermiculite, sand)

Clean up the spill
- Absorb liquid

- Place in a sealed container for disposal

Decontaminate the area
- Wash with soap and water

Dispose of waste
Follow local hazardous waste regulations

Report the incident
According to institutional policy

Click to download full resolution via product page

Caption: Emergency workflow for 1-Furfurylpyrrole spills.
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First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Obtain medical

aid.[1]

Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing and shoes. Obtain medical aid immediately.[1]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes. Obtain

medical aid immediately.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Obtain medical aid immediately.[1]

Fire-Fighting Measures
1-Furfurylpyrrole is a combustible liquid.

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1]

Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides and

carbon oxides may be generated by thermal decomposition or combustion.[1]

Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[1]

Disposal Considerations
Dispose of 1-Furfurylpyrrole and any contaminated materials in accordance with local,

regional, and national hazardous waste regulations.[4] Do not allow the product to enter drains,

other waterways, or soil.[1]

This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet (SDS) provided by the supplier and institutional safety protocols.

Always consult the most current SDS for 1-Furfurylpyrrole before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

